Cas no 1354704-76-9 ((2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol)

• Product Name: (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol
• CAS No: 1354704-76-9
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 5060747
• Update Time: 2025-06-12

(2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol

• Inchi： 1S/C15H15N3O/c1-10-13(8-18(2)17-10)15-7-11(9-19)12-5-3-4-6-14(12)16-15/h3-8,19H,9H2,1-2H3
• InChI Key： FUPFJDIKFDOPSC-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2=CN(C)N=C2C)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9

Additional information on (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol

Introduction to (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol and Its Applications in Chemical Biology

CAS No. 1354704-76-9 refers to a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a quinoline core appended with a dimethylpyrazole moiety, creating a versatile scaffold that can be modified for various biological activities. Quinoline derivatives have long been recognized for their pharmacological significance, with many compounds exhibiting antimicrobial, antimalarial, and anticancer properties. The incorporation of a dimethylpyrazole group enhances the compound's potential by introducing additional binding pockets and functional sites that can interact with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes. The quinoline and pyrazole scaffolds are particularly well-suited for this purpose due to their ability to modulate PPIs through allosteric inhibition or competitive binding. Studies have shown that derivatives of these heterocycles can disrupt key signaling pathways involved in cancer progression, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol is its potential as a lead compound for drug discovery. Its dual functionality allows for selective targeting of specific biological pathways while minimizing off-target effects. Researchers have employed computational methods such as molecular docking and virtual screening to identify promising analogs of this compound that could enhance its bioactivity and selectivity.

Recent experimental studies have demonstrated the efficacy of this compound in preclinical models. For instance, researchers have investigated its ability to inhibit the activity of kinases involved in tumor growth. The dimethylpyrazole group acts as a hinge-binding motif, enabling the compound to interact with critical residues in the kinase active site. Preliminary results suggest that this compound exhibits potent inhibitory effects on several kinases, including those implicated in breast and lung cancer.

The synthesis of (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol presents an interesting challenge due to the complexity of its molecular framework. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the quinoline-pyrazole core efficiently. These techniques not only improve yield but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The chemical biology community has also explored the use of this compound as a tool for studying protein-ligand interactions. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have gained insights into how this compound binds to its target proteins. These structural insights are invaluable for designing next-generation inhibitors with improved pharmacokinetic properties.

The potential therapeutic applications of (2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-yl)methanol extend beyond oncology. Emerging evidence suggests that this compound may have applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The quinoline moiety has been shown to modulate neurotransmitter receptors, while the pyrazole group can interact with metal ions involved in neurotoxicity pathways.

In conclusion, CAS No. 1354704-76-9 represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features and demonstrated bioactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments.